Cas no 136911-37-0 (1-methyl-4,5-dihydrotriazole)

• Product name: 1-methyl-4,5-dihydrotriazole
• CAS No: 136911-37-0
• MF: C₃H₇N₃
• MW: 85.10778
• CID: 1242500
• PubChem ID: 154476

1-methyl-4,5-dihydrotriazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4,5-dihydrotriazole
• SureCN1105527
• LS-189183
• 1-methyltriazoline
• AC1L4CD9
• CCRIS 6587
• SureCN1105527; LS-189183; 1-methyltriazoline; 1-Methyltriazoline; AC1L4CD9; CCRIS 6587;
• 136911-37-0
• DTXSID70160004

• Inchi： InChI=1S/C3H7N3/c1-6-3-2-4-5-6/h2-3H2,1H3
• InChI Key： HGNYQSJBHGCOTH-UHFFFAOYSA-N
• SMILES： CN1CCN=N1

Computed Properties

• Exact Mass: 85.06411
• Monoisotopic Mass: 85.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 68.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 27.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Triazolines